Cas no 2361644-44-0 (1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1))

1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1) is a thiadiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 1,2,4-thiadiazole core functionalized with an ethylamine group and a benzylthio substituent, stabilized as a hydrobromide salt for enhanced solubility and handling. Its structural framework suggests utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting sulfur-containing heterocycles. The hydrobromide salt form improves crystallinity and stability, facilitating purification and storage. This compound may be of interest in the development of novel therapeutic agents or as a reagent in organic synthesis due to its reactive amine and thioether functionalities.

1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1) structure

2361644-44-0 structure

Product Name:1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1)

CAS No:2361644-44-0

MF:C₁₁H₁₄BrN₃S₂

MW:332.282958507538

CID:5455882

PubChem ID:139026288

Update Time:2025-05-27

1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

- Z3768203622
- 3-Benzylsulfanyl-N-ethyl-1,2,4-thiadiazol-5-amine;hydrobromide
- 2361644-44-0
- 3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide
- EN300-7433687
- 1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1)
- Inchi： 1S/C11H13N3S2.BrH/c1-2-12-10-13-11(14-16-10)15-8-9-6-4-3-5-7-9;/h3-7H,2,8H2,1H3,(H,12,13,14);1H
- InChI Key： WPYOVSXTOSIWNP-UHFFFAOYSA-N
- SMILES： S1C(NCC)=NC(SCC2=CC=CC=C2)=N1.[H]Br

Computed Properties

Exact Mass: 330.98125g/mol
Monoisotopic Mass: 330.98125g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 198
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.4Å²

1,2,4-Thiadiazol-5-amine, N-ethyl-3-[(phenylmethyl)thio]-, hydrobromide (1:1) Pricemore >>

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Enamine	EN300-7433687-0.05g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	0.05g	$306.0	2025-03-11
Enamine	EN300-7433687-0.1g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	0.1g	$457.0	2025-03-11
Enamine	EN300-7433687-0.25g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	0.25g	$650.0	2025-03-11
Enamine	EN300-7433687-0.5g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	0.5g	$1025.0	2025-03-11
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Enamine	EN300-7433687-2.5g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	2.5g	$2576.0	2025-03-11
Enamine	EN300-7433687-5.0g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	5.0g	$3812.0	2025-03-11
Enamine	EN300-7433687-10.0g	3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine hydrobromide	2361644-44-0	95.0%	10.0g	$5652.0	2025-03-11
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